![molecular formula C17H17NOS B4442385 2-(benzylthio)-N-cyclopropylbenzamide](/img/structure/B4442385.png)
2-(benzylthio)-N-cyclopropylbenzamide
Overview
Description
2-(benzylthio)-N-cyclopropylbenzamide, commonly known as BZP, is a synthetic compound that belongs to the family of piperazines. It was initially developed as a potential antidepressant and anxiolytic agent due to its structural similarity with serotonin and dopamine. However, its psychoactive properties were later discovered, leading to its classification as a recreational drug.
Mechanism of Action
BZP acts as a non-selective monoamine reuptake inhibitor, which means that it blocks the reuptake of neurotransmitters such as dopamine, serotonin, and norepinephrine from the synaptic cleft, leading to their accumulation and prolonged activation of their respective receptors. This results in the stimulation of the central nervous system, leading to effects such as euphoria, increased energy, and heightened sensory perception.
Biochemical and Physiological Effects:
BZP has been shown to have various biochemical and physiological effects on the body, including increased heart rate, blood pressure, body temperature, and respiratory rate. It also causes the release of stress hormones such as cortisol and adrenaline, leading to a state of heightened arousal and alertness.
Advantages and Limitations for Lab Experiments
BZP has several advantages for use in laboratory experiments, including its easy synthesis and availability, low cost, and well-established pharmacological profile. However, its psychoactive properties and potential for abuse make it a challenging compound to work with, and caution must be taken to ensure its safe handling and storage.
Future Directions
There are several potential future directions for research on BZP, including its use as a tool for studying the mechanisms of monoamine neurotransmitter reuptake, as well as its potential therapeutic applications in the treatment of neurological disorders. Additionally, further studies are needed to elucidate the long-term effects of BZP on the brain and body, as well as its potential for addiction and abuse.
Scientific Research Applications
BZP has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and Parkinson's disease. It has been shown to modulate the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain, which are involved in the regulation of mood, cognition, and behavior.
properties
IUPAC Name |
2-benzylsulfanyl-N-cyclopropylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NOS/c19-17(18-14-10-11-14)15-8-4-5-9-16(15)20-12-13-6-2-1-3-7-13/h1-9,14H,10-12H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZQAMJCZAHSSBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC=CC=C2SCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.